Cas no 319478-14-3 (5-Bromochroman)

• Product Name: 5-Bromochroman
• CAS No: 319478-14-3
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD08234478
• CID: 301268
• PubChem ID: 22009964
• Update Time: 2025-06-07

5-Bromochroman Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran,5-bromo-3,4-dihydro-
• 5-bromo-3,4-dihydro-2H-chromene
• 5-Bromochroman
• 2H-1-Benzopyran,5-bromo-3,4-dihydro
• I11493
• 5-Bromo-chroman
• CS-0042134
• AKOS025396536
• EN300-1722799
• 319478-14-3
• 5-Bromochromane
• SB36562
• SY121094
• J3.665.817G
• MFCD08234478
• FT-0730311
• DTXSID80621459
• 5-bromo-3,4-dihydro-2H-1-benzopyran
• DS-8736
• SCHEMBL6584559
• DB-058051

• MDL： MFCD08234478
• Inchi： 1S/C9H9BrO/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1,4-5H,2-3,6H2
• InChI Key： LHCOEOUYRDDIJP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CCCO2

Computed Properties

• Exact Mass: 211.98400
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 274.6±29.0 °C at 760 mmHg
• Flash Point: 108.7±25.4 °C
• PSA: 9.23000
• LogP: 2.77410
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Bromochroman Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans